![molecular formula C14H11N3OS2 B249629 2-(2-naphthylsulfanyl)-N-(1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B249629.png)
2-(2-naphthylsulfanyl)-N-(1,3,4-thiadiazol-2-yl)acetamide
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Overview
Description
2-(2-naphthylsulfanyl)-N-(1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is of particular interest to researchers due to its unique properties and potential benefits.
Mechanism of Action
The mechanism of action of 2-(2-naphthylsulfanyl)-N-(1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound can have several biochemical and physiological effects. For example, it has been shown to reduce the expression of certain genes that are involved in cancer cell growth. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-naphthylsulfanyl)-N-(1,3,4-thiadiazol-2-yl)acetamide in lab experiments is that it is relatively easy to synthesize. Additionally, it has been shown to be effective in inhibiting the growth of cancer cells in vitro. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in therapeutic applications.
Future Directions
There are several potential future directions for research involving 2-(2-naphthylsulfanyl)-N-(1,3,4-thiadiazol-2-yl)acetamide. One area of research is to further investigate its mechanism of action and how it can be optimized for use in therapeutic applications. Additionally, studies could be conducted to determine its potential use in other fields, such as agriculture or materials science. Finally, research could be conducted to develop new synthesis methods that are more efficient or environmentally friendly.
Synthesis Methods
The synthesis of 2-(2-naphthylsulfanyl)-N-(1,3,4-thiadiazol-2-yl)acetamide involves the reaction of 2-naphthalenethiol with 2-bromoacetamide in the presence of potassium carbonate. The resulting product is then treated with hydrazine hydrate to yield the final product.
Scientific Research Applications
2-(2-naphthylsulfanyl)-N-(1,3,4-thiadiazol-2-yl)acetamide has been the subject of several studies due to its potential applications in various fields. One area of research is its potential use as a therapeutic agent in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells in vitro, making it a promising candidate for further research.
properties
Molecular Formula |
C14H11N3OS2 |
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Molecular Weight |
301.4 g/mol |
IUPAC Name |
2-naphthalen-2-ylsulfanyl-N-(1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C14H11N3OS2/c18-13(16-14-17-15-9-20-14)8-19-12-6-5-10-3-1-2-4-11(10)7-12/h1-7,9H,8H2,(H,16,17,18) |
InChI Key |
ZWMFICLHTAYZJB-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C=C(C=CC2=C1)SCC(=O)NC3=NN=CS3 |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)SCC(=O)NC3=NN=CS3 |
Origin of Product |
United States |
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